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Compound of Interest
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Cat. No.: B1198712 Get Quote

Introduction

Monobutyltin oxide (MBTO) is an amorphous, white, powdered organotin compound.[1][2] It is

known for its hydrolytic stability and insolubility in water and common organic solvents, though

it dissolves in bases, alkalis, and mineral acids.[1][2] In industrial settings, MBTO is a highly

versatile and efficient neutral catalyst, primarily for the production of polyester and alkyd resins.

[1][2] Its catalytic activity is significant in esterification, transesterification, and polycondensation

reactions at temperatures up to 240°C.[1][2][3] A key advantage of using MBTO is that it

becomes integrated into the final product, which eliminates the need for subsequent

neutralization or filtration steps.[1][2][3] This simplifies the technical application process and

improves overall efficiency.[1]

Industrial Applications

The primary industrial applications of monobutyltin oxide are centered around its catalytic

properties:

Polyester and Alkyd Resins Synthesis: MBTO is extensively used as a catalyst in the

manufacturing of saturated polyester resins for powder and coil coatings, as well as

unsaturated polyester resins for applications like gel-coats and molding.[1][2][3][4] It is also

effective for short, medium, and long oil alkyds.[1] The use of MBTO can shorten

esterification times by 20-25% compared to tin-free catalysts and allows for lower reaction

temperatures, leading to energy savings.[1]
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Plasticizers: It plays a crucial role in the production of polymeric plasticizers.[1][4][5]

Other Applications: MBTO also serves as an intermediate for other organotin compounds, a

raw material for plastic stabilizers, and a catalyst for electrophoretic electrodeposition

coatings.[3][4] It is also used in the formulation of flame retardants, adhesives, and sealants

to improve durability and resistance to heat and chemicals.[5]

Experimental Protocols: Synthesis of Loose
Monobutyltin Oxide
This protocol is based on the alkaline hydrolysis of monobutyltin trichloride, with the inclusion

of additives to produce a "loose" product that is easier to handle and purify.[6]

Materials and Reagents:

Monobutyltin trichloride (MBTC)

Sodium carbonate (Na₂CO₃)

Ammonia water (20% concentration)

Additive solution (e.g., a mixture of polyacrylamide, Triton X-100, and crude alcohol)[6]

Deionized water

Equipment:

Jacketed glass reactor with overhead stirrer, condenser, and dropping funnel

Heating/cooling circulator

Buchner funnel and filter paper

Vacuum flask

Beakers

Vacuum oven or rotary evaporator
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Procedure:

Preparation of Alkaline Solution: In the jacketed reactor, dissolve 12g of sodium carbonate in

200g of deionized water with stirring. To this solution, add 200g of 20% ammonia water.[3]

Reaction Setup: Heat the alkaline solution to 50°C while stirring.[3]

Addition of Precursor and Additive:

Prepare a dilute solution of the additive.[3] Add a portion of the additive solution to the

reactor.

Slowly add 100g of monobutyltin trichloride to the reactor using the dropping funnel over

a period of time to control the reaction exotherm.[3]

The remaining additive solution should be added in batches throughout the reaction period

(e.g., every 30 minutes).[3][6]

Reaction: Maintain the reaction mixture at 50°C with constant stirring for 2 hours to ensure

complete hydrolysis.[3]

Isolation and Washing:

After the reaction is complete, filter the precipitated monobutyltin oxide using a Buchner

funnel.[3]

Transfer the filter cake to a beaker and resuspend it in approximately 200ml of deionized

water. Heat the slurry to 50-60°C while stirring to wash the product.[3]

Repeat the filtration and washing step at least twice to remove unreacted starting

materials and soluble byproducts.[3][6]

Drying:

After the final wash, transfer the filter cake to a vacuum oven or rotary evaporator.[3]

Dry the product at 70-80°C under reduced pressure until a constant weight is achieved.[3]

The final product is a loose, white powder.
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Quantitative Data
The following table summarizes typical quantitative data for the synthesis of loose

monobutyltin oxide.

Parameter Value Reference

Reactants

Monobutyltin trichloride 100 g [3]

Sodium Carbonate 12 g [3]

Ammonia Water (20%) 200 g [3]

Reaction Conditions

Temperature 50 °C [3]

Reaction Time 2 hours [3]

Product

Monobutyltin Oxide Yield 70.78 g [3]

Purity 99.1% [6]

Tin Content (Sn) 56.25% [6]

Chloride Content (Cl) 0.35% [6]

Catalytic Conditions

Typical Reaction Temperature 210-240 °C [1][3]
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Caption: Experimental workflow for the synthesis of loose monobutyltin oxide.
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Caption: Logical relationship of components in the synthesis of loose MBTO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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